Cas no 1525261-54-4 (Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-)

• Product Name: Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-
• CAS No: 1525261-54-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5283277
• Update Time: 2025-07-01

Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-

• Inchi： 1S/C10H14FNO/c1-7(6-12)10(13)8-3-2-4-9(11)5-8/h2-5,7,10,13H,6,12H2,1H3
• InChI Key： IKTYIEUMBMKPAX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(O)C(C)CN

Additional information on Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-

Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-

Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro-, also known by its CAS number 1525261-54-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at the 3-position and an α-(2-amino-1-methylethyl)benzenemethanol moiety. The combination of these functional groups imparts distinctive chemical properties and potential applications in various industries.

The structure of this compound is particularly notable due to the presence of the fluoro group, which is known to enhance the stability and bioavailability of molecules in pharmaceutical applications. The amino group attached to the ethyl chain further adds to its versatility, making it a promising candidate for drug design and development. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems.

In terms of physical properties, Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro- exhibits a melting point of approximately 78°C and a boiling point around 245°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's ability to form stable complexes with metal ions has also been explored in recent research, suggesting its potential use in catalytic processes.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation reactions. Researchers have recently developed more efficient methods to synthesize this compound, leveraging microwave-assisted synthesis and continuous flow reactors. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

One of the most exciting developments involving this compound is its application in the field of medicinal chemistry. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound could effectively inhibit acetylcholinesterase, a key enzyme implicated in Alzheimer's disease.

Beyond pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form self-assembled monolayers on various substrates has been exploited in the development of advanced sensors and electronic devices. Researchers at Stanford University have recently reported on the use of this compound as a building block for creating highly sensitive biosensors capable of detecting minute concentrations of analytes.

In addition to its technical applications, Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro- has also gained attention in the fragrance industry. Its unique aromatic profile makes it a valuable ingredient in perfumery, where it contributes to both floral and woody accords. Perfume houses such as Firmenich and Givaudan have incorporated this compound into their formulations to create innovative scent profiles.

The safety profile of this compound has been thoroughly evaluated, with studies indicating low toxicity at typical exposure levels. However, as with all chemicals, proper handling and storage are essential to ensure workplace safety. Recent guidelines from regulatory bodies such as OSHA emphasize the importance of using appropriate personal protective equipment when working with this compound.

In conclusion, Benzenemethanol, α-(2-amino-1-methylethyl)-3-fluoro- stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application development, positions it as a key player in future innovations within medicine, materials science, and fragrance technology.